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Compound of Interest

Compound Name: Cannabidivarin diacetate

Cat. No.: B10855876

A Technical Guide to Cannabidivarin Diacetate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Cannabidivarin diacetate (CBDV
diacetate), a derivative of the phytocannabinoid Cannabidivarin (CBDV). This document
collates available chemical and physical data, outlines its molecular structure, and provides
context for its potential biological activity based on its parent compound.

Core Chemical and Physical Data

Cannabidivarin diacetate is structurally similar to other known phytocannabinoids and is
primarily available as an analytical reference standard.[1] Its core quantitative data are
summarized below for ease of reference.
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Property Value Source
CAS Number 2552800-24-3 [1][2]
Molecular Formula C23H3004 [1]
Formula Weight 370.5 g/mol [1]
Purity >98% [1]

) A 10 mg/ml solution in

Formulation o [1]
acetonitrile

Solubility Acetonitrile: 10 mg/ml [1]
CCCC(C=C10C(C)=0)=CC(O

SMILES C(C)=0)=C1[C@H]2-- [1]
INVALID-LINK--CCC(C)=C2
INChl=1S/C23H3004/c1-7-8-
18-12-21(26-
16(5)24)23(22(13-18)27-

InChl Code 17(6)25)20-11-15(4)9-10- [1]
19(20)14(2)3/h11-13,19-
20H,2,7-10H2,1,3-
6H3/119-,20+/m0/s1
MBGDBEJCYBXCOE-

InChl Key [1]

VQTJINVASSA-N

Molecular Structure

Cannabidivarin diacetate is the diacetate ester of Cannabidivarin (CBDV). The molecular

structure consists of a resorcinol core substituted with a propyl side chain and a monoterpene

moiety, with acetate groups attached to the two hydroxyl groups of the resorcinol.

The IUPAC name for Cannabidivarin diacetate is 2-[(1R,6R)-3-methyl-6-(1-methylethenyl)-2-

cyclohexen-1-yl]-5-propyl-1,3-benzenediol, 1,3-diacetate.[1]

Synthesis
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The synthesis of cannabinoid compounds, including derivatives like Cannabidivarin diacetate,
can be achieved through various synthetic routes. One patented method describes the
preparation of "cannabidivarin diacetate aldehyde" as an intermediate in a multi-step
synthesis process.[3] This suggests that the synthesis likely involves the acetylation of
Cannabidivarin or a precursor molecule. The acetylation process typically involves reacting the
hydroxyl groups of the parent cannabinoid with an acetylating agent, such as acetic anhydride.

Potential Sighaling Pathways and Biological Activity

While specific studies on the signaling pathways of Cannabidivarin diacetate are not readily
available, the biological activity is likely related to its parent compound, Cannabidivarin (CBDV).
CBDV is a non-intoxicating cannabinoid that has demonstrated anticonvulsant properties in
rodent models.[4][5]

The anti-epileptic activity of CBDV is thought to be mediated through its interaction with the
transient receptor potential (TRP) channels, specifically TRPV1, TRPV2, and TRPAL.[6] CBDV
acts as an agonist on these channels, leading to their activation and subsequent
desensitization. This desensitization may reduce neuronal hyperexcitability, which is a key
factor in seizure activity. It is hypothesized that Cannabidivarin diacetate may act as a
prodrug for CBDV, being metabolized in the body to release the active CBDV.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. caymanchem.com [caymanchem.com]

2. Cannabidivarin diacetate|CAS 2552800-24-3|DC Chemicals [dcchemicals.com]

3. W02020031179A1 - Methods for synthesis of cannabinoid compounds - Google Patents
[patents.google.com]

e 4. Cannabidivarin - Wikipedia [en.wikipedia.org]

e 5. Cannabidivarin-rich cannabis extracts are anticonvulsant in mouse and rat via a CB1
receptor-independent mechanism - PubMed [pubmed.ncbi.nim.nih.gov]

e 6. go.drugbank.com [go.drugbank.com]

 To cite this document: BenchChem. [Cannabidivarin diacetate CAS number and molecular
structure]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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